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Abstract

This guide details the protocol for evaluating the Second Harmonic Generation (SHG)
efficiency of Dimethylchalcone (DMC) isomers using the Kurtz and Perry powder technique.
Unlike single-crystal methods, this technique allows for the rapid screening of polycrystalline
samples to determine (1) non-centrosymmetric crystal packing and (2) phase-matching
behavior. Chalcones, known for their

-conjugated donor-acceptor systems, are promising candidates for frequency doubling
applications. This protocol provides a self-validating workflow to quantify SHG efficiency
relative to a Urea standard.

Introduction & Scientific Rationale
The Material: Dimethylchalcone
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Dimethylchalcone belongs to the chalcone family (1,3-diphenyl-2-propene-1-one), a class of
organic materials exhibiting high second-order NLO susceptibility (

).[1] The NLO response arises from the charge transfer (CT) between the electron-donating
methyl groups and the electron-accepting carbonyl group across the conjugated

-bridge.
Critical Isomerism Note: The NLO activity of DMC is strictly dependent on its crystal lattice.

¢ Non-centrosymmetric (e.g., Space Group

or

): Required for SHG. Common in 3,4-dimethyl or 2,4-dimethyl isomers due to asymmetric
packing.

o Centrosymmetric (e.g., Space Group

):

vanishes due to symmetry.

The Method: Kurtz and Perry Technique

First described by Kurtz and Perry (1968), this method irradiates a powdered sample with a
fundamental laser beam (typically 1064 nm). If the material is NLO active, it generates a
second harmonic signal at 532 nm (green light). By analyzing the signal intensity as a function
of particle size, researchers can classify the material as Phase Matchable or Non-Phase
Matchable.

Experimental Setup (Hardware)

The setup requires a Q-switched Nd:YAG laser and a sensitive detection system.

Optical Diagram (DOT Visualization)
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Figure 1: Schematic of the Kurtz and Perry optical setup. The reference arm normalizes laser
fluctuations.

Protocol 1: Sample Preparation
Objective: Create uniform particle size fractions to evaluate phase matching.

¢ Synthesis/Recrystallization: Ensure the Dimethylchalcone sample is high purity (>99%).
Recrystallize from ethanol or acetone to ensure a single crystalline phase.

¢ Grinding: Gently grind the crystalline sample using an agate mortar and pestle. Caution:
Excessive force can induce mechanochemical amorphization, reducing SHG signal.

¢ Sieving: Use standard micro-sieves to fractionate the powder into the following ranges:
o Range A: <38

m

o Range B: 38 — 63

m

o Range C: 63 —-90

m

o Range D: 90 — 125

m
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o Range E: 125 - 150

m

e Packing: Load each fraction into a quartz capillary tube (1 mm diameter) or a clamp-cell with
glass windows. Ensure uniform packing density by tapping.

o Reference Prep: Prepare Urea (standard) using the exact same sieve fractions.
Protocol 2: Measurement & Data Acquisition
Objective: Measure the SHG intensity (

) relative to the Urea standard.

e Laser Warm-up: Operate the Q-switched Nd:YAG laser (1064 nm, 10 Hz repetition rate, 6-10
ns pulse width). Allow 30 minutes for energy stabilization.

o Calibration: Place the Urea (Range D) sample in the holder. Adjust the PMT voltage to obtain
a strong signal without saturation (typically 100-300 mV).

e Sample Measurement:

o

Place the DMC Sample (Range A) in the beam path.

[¢]

Record the SHG signal amplitude on the oscilloscope (average over 64 shots).

[e]

Record the Reference arm energy to normalize for pulse-to-pulse jitter.

o

Repeat for all particle size ranges (A through E).

o Standard Measurement: Repeat step 3 for the Urea fractions.

Data Analysis & Interpretation

Calculate the SHG efficiency using the following relationship:

Phase Matching Classification

Plot SHG Intensity (y-axis) vs. Particle Size (x-axis).
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Behavior Observed

Classification

Physical Interpretation

Intensity increases with particle

size, then plateaus.

Phase Matchable

The material can match the

refractive indices (

) in a specific direction. High

potential for laser applications.

Intensity increases, peaks,

then decreases (

)

Non-Phase Matchable

The coherence length is short.
The material is NLO active but
limited by destructive

interference at larger sizes.

No Signal

Centrosymmetric

The crystal lattice has a center
of inversion. Not useful for

second-order NLO.

Decision Logic (DOT Visualization)
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Start Analysis:

Plot Intensity vs. Particle Size

Is Green Light (532nm)
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Figure 2: Decision matrix for interpreting Kurtz-Perry powder data.

Expected Results for Dimethylchalcone

Based on structural analogues (e.g., 3,4-dimethylchalcone), expected results are:
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« Efficiency: Typically 0.5x to 4x that of Urea. (Note: Specific values depend heavily on the
isomer).

e Phase Matching: Most chalcones crystallizing in non-centrosymmetric groups (e.g.,

) exhibit Phase Matchable behavior.

o Damage Threshold: Chalcones generally have a higher laser damage threshold than Urea,
making them robust for pulsed laser testing.

Troubleshooting:

o Weak Signal: Check if the sample is amorphous. Anneal the powder at 50°C to improve
crystallinity.

 Signal Fluctuation: Ensure the laser beam diameter (>1 mm) is significantly larger than the
particle size to average out orientation effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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NLO Screening of Dimethylchalcone]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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